N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C23H20N2O2S/c1-15-10-16(2)12-19(11-15)27-14-22(26)24-18-7-5-6-17(13-18)23-25-20-8-3-4-9-21(20)28-23/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key: SAVSOEAPULGFJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4S3)C
• Molecular Formula: C23H20N2O2S
• Molecular Weight: 388.5 g/mol

Description

N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide is based on its ability to bind to metal ions, particularly copper and zinc. This compound acts as a chelator, forming a stable complex with metal ions and preventing their interaction with other molecules. This leads to a disruption of various cellular processes, including the inhibition of angiogenesis and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the prevention of oxidative stress, and the protection of neurons from neurodegeneration. This compound has also been shown to have a low toxicity profile, making it a promising candidate for further research and development.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide is its ability to selectively bind to metal ions, making it a useful tool for studying the role of metal ions in various biological processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide, including the development of new synthesis methods to improve its solubility and stability, the investigation of its potential applications in other fields such as environmental science and material science, and the exploration of its interactions with other molecules and biological systems.
In conclusion, this compound is a promising chemical compound that has shown significant potential for various scientific research applications. Its ability to selectively bind to metal ions and its low toxicity profile make it a useful tool for studying the role of metal ions in biological processes. Further research is needed to fully understand its mechanism of action and explore its potential applications in other fields.

Synthesis Methods

N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzothiazole with 3-bromobenzaldehyde, followed by the reaction of the resulting product with 3,5-dimethylphenol and acetic anhydride. The final product is obtained through a purification process involving column chromatography.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-(3,5-dimethylphenoxy)acetamide has been extensively studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and molecular imaging. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and prevent the formation of amyloid beta plaques, which are associated with Alzheimer's disease. In molecular imaging, this compound has been used as a fluorescent probe to detect the presence of metal ions in biological samples.